Cas no 683215-46-5 (2-((5-Ethylfuran-2-yl)methyl)malonic acid)

2-((5-Ethylfuran-2-yl)methyl)malonic acid structure
683215-46-5 structure
Product Name:2-((5-Ethylfuran-2-yl)methyl)malonic acid
CAS No:683215-46-5
MF:C10H12O5
MW:212.199283599854
CID:2677213
PubChem ID:45095055
Update Time:2025-04-21

2-((5-Ethylfuran-2-yl)methyl)malonic acid Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, [(5-ethyl-2-furanyl)methyl]- (9CI)
    • 683215-46-5
    • 2-((5-Ethylfuran-2-yl)methyl)malonic acid
    • Inchi: 1S/C10H12O5/c1-2-6-3-4-7(15-6)5-8(9(11)12)10(13)14/h3-4,8H,2,5H2,1H3,(H,11,12)(H,13,14)
    • InChI Key: QYTQFNGKWCPKQN-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1CC(C(=O)O)C(=O)O)CC

Computed Properties

  • Exact Mass: 212.068
  • Monoisotopic Mass: 212.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.7A^2
  • XLogP3: 1.4
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